Cas no 37612-69-4 (Benzenemethanaminium,N,N-dimethyl-N-octadecyl-)

• Product Name: Benzenemethanaminium,N,N-dimethyl-N-octadecyl-
• CAS No: 37612-69-4
• MF: C₂₇H₅₀N
• MW: 388.692608356476
• CID: 320876
• PubChem ID: 31205
• Update Time: 2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-dimethyl-N-octadecyl-
• benzyl-dimethyl-octadecylazanium
• Benzyldimethyloctadecylammonium
• Benzyldimethylstearylammonium
• Dimethyloctadecylbenzylammonium
• Dimethylstearylbenzylammonium
• Octadecylbenzyldimethylammonium
• Octadecyldimethylbenzylammonium
• UNII-UMO7T7E1XN
• SCHEMBL234725
• Q27291150
• 37612-69-4
• N,N-Dimethyl-N-octadecylbenzylammonium
• STEARALKONIUM CATION
• J231.895D
• UMO7T7E1XN
• Benzenemethanaminium, N,N-dimethyl-N-octadecyl-
• DTXSID7047013
• Benzyldimeethyloctadecylammonium
• STEARALKONIUM ION
• CHEMBL1180251
• NS00005070
• NCGC00248601-01

• Inchi： 1S/C27H50N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-28(2,3)26-27-23-20-19-21-24-27/h19-21,23-24H,4-18,22,25-26H2,1-3H3/q+1
• InChI Key： FWLORMQUOWCQPO-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 388.3946
• Monoisotopic Mass: 423.363178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 10.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0